Cas no 2137602-44-7 (rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide)

• Product Name: rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide
• CAS No: 2137602-44-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5940012
• PubChem ID: 165715702
• Update Time: 2025-10-28

rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 2137602-44-7
• EN300-712612
• rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide

• Inchi： 1S/C11H17NO2/c1-14-7-11(13)12-6-10-5-8-2-3-9(10)4-8/h2-3,8-10H,4-7H2,1H3,(H,12,13)/t8-,9+,10-/m0/s1
• InChI Key： OTIMOXBSUGUCMU-AEJSXWLSSA-N
• SMILES： O=C(COC)NC[C@@H]1C[C@H]2C=C[C@@H]1C2

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide

Professional Introduction to Rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide (CAS No. 2137602-44-7)

Rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2137602-44-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest.

The molecular structure of Rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide is characterized by its complex bicyclic framework, which includes a heptane ring with specific stereochemistry at the 1R, 2S, and 4R positions. This stereochemical arrangement is crucial for its biological activity and contributes to its unique interaction with biological targets. The presence of a methoxy group and an amide moiety further enhances its pharmacological potential, making it a valuable candidate for drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating specific biological pathways. The compound Rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide has emerged as a promising candidate in this context due to its ability to interact with key enzymes and receptors involved in disease mechanisms.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that the structural features of Rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide allow it to bind effectively to specific neurotransmitter receptors, thereby modulating neural activity. This has led to investigations into its potential as a treatment for conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the compound has shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a key factor in the pathogenesis of numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of Rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide to inhibit inflammatory pathways suggests that it could be a valuable therapeutic option for these conditions.

The synthesis of Rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide presents significant challenges due to its complex stereochemistry. However, advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity, which is essential for its biological activity. The development of efficient synthetic routes has been a focus of research in recent years, with the aim of making the production process more scalable and cost-effective.

The pharmacokinetic properties of Rac-N-{[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methyl}-2-methoxyacetamide are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing its therapeutic efficacy and safety profile. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic properties, which could make it suitable for oral administration and repeated dosing regimens.

In conclusion, Rac-N-{[(1R,2S,4R)-bicyclo[32211]] hept -5 -en - 21 yl ] methyl } - 22 meth oxy acet amide (CAS No . 2137602447 ) is a promising compound with significant potential in the field of pharmaceutical chemistry . Its unique structural features , coupled with its demonstrated biological activities , make it an attractive candidate for further research and development . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in the development of novel therapeutic strategies .